Cas no 1361555-40-9 (6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid)

• Product Name: 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid
• CAS No: 1361555-40-9
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4993262
• Update Time: 2025-10-12

6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-6-4-8(12(17)10(16)5-6)11-7(13(18)19)2-1-3-9(11)15/h1-5H,(H,18,19)
• InChI Key： ASYAVPIEMFCYRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3

Additional information on 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid

6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1361555-40-9, commonly referred to as 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of biphenyl carboxylic acids, which are known for their versatility in various chemical reactions and their role in the synthesis of advanced materials.

6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid is characterized by its biphenyl structure, where two benzene rings are connected by a single bond. The substitution pattern on the benzene rings is critical to its properties: the first ring carries a chlorine atom at position 6 and a carboxylic acid group at position 2, while the second ring has chlorine atoms at positions 2', 3', and 5'. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical processes.

Recent studies have highlighted the importance of biphenyl carboxylic acids in the field of material science, particularly in the development of advanced polymers and organic electronics. The presence of multiple chlorine atoms in 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid enhances its electron-withdrawing properties, which are crucial for applications in semiconducting materials and organic light-emitting diodes (OLEDs). Researchers have demonstrated that this compound can serve as a building block for constructing high-performance organic semiconductors with tailored electronic characteristics.

In addition to its role in material science, 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid has been explored for its potential in pharmaceutical chemistry. The carboxylic acid group provides a site for further functionalization, enabling the synthesis of bioactive molecules with specific therapeutic properties. Recent advancements in medicinal chemistry have utilized this compound as a precursor for designing inhibitors of key enzymes involved in metabolic disorders and cancer progression.

The synthesis of 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by selective oxidation to introduce the carboxylic acid group. This process requires precise control over reaction conditions to ensure high yields and product purity. Recent research has focused on developing more efficient and environmentally friendly synthetic routes, leveraging catalytic systems and green chemistry principles.

From an environmental perspective, understanding the fate and transport of biphenyl carboxylic acids like 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid is essential for assessing their potential impact on ecosystems. Studies have shown that these compounds can undergo biodegradation under specific conditions, but their persistence in certain environments remains a topic of ongoing research. Regulatory agencies continue to monitor the use and disposal of such compounds to ensure compliance with environmental standards.

In conclusion, 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid (CAS No. 1361555-40-9) stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists working in material science, pharmaceuticals, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future technological advancements.